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Compound of Interest

Compound Name: C.I. Sulphur Yellow 2

Cat. No.: B074651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed protocol for the preparation of C.I. Sulphur Yellow
2 solutions for research and development applications. C.I. Sulphur Yellow 2, a sulphur dye, is

inherently insoluble in water.[1][2][3][4][5] This protocol outlines a standard laboratory

procedure for its solubilization using an alkaline reducing agent, specifically sodium sulfide. The

resulting solution contains the water-soluble leuco form of the dye, suitable for various

experimental applications. Safety precautions, key parameters, and a visual workflow are

provided to ensure reproducible and safe handling.

Introduction
C.I. Sulphur Yellow 2 (CAS No. 1326-66-5) is a yellow-brown powder widely used in the textile

industry for dyeing cellulosic fibers such as cotton, hemp, and viscose.[3][4][5] Its insolubility in

water necessitates a chemical reduction process to convert it into a substantive, water-soluble

form. This is achieved by treatment with a reducing agent, most commonly an aqueous solution

of sodium sulfide, which transforms the dye into its leuco form.[6][7] This application note

provides a detailed methodology for the preparation of C.I. Sulphur Yellow 2 solutions in a

laboratory setting.
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C.I. Sulphur Yellow 2 (powder)

Sodium sulfide (Na₂S) flakes or crystals

Sodium carbonate (Na₂CO₃), anhydrous (optional, as a pH buffer)

Anionic wetting agent (e.g., sodium dodecyl sulfate - SDS) (optional, to aid initial dispersion)

Deionized water

Nitrogen gas (optional, for creating an inert atmosphere)

2.2 Equipment:

Analytical balance

Beakers or Erlenmeyer flasks

Graduated cylinders

Magnetic stirrer and stir bars

Heating mantle or hot plate with temperature control

Thermometer

Fume hood

pH meter

Standard laboratory glassware

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves (nitrile or neoprene)
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Sodium sulfide is corrosive and releases toxic hydrogen sulfide (H₂S) gas upon contact with

acids or moisture. All procedures must be performed in a well-ventilated fume hood.

Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Avoid inhalation of dust from the dye powder and sodium sulfide.

In case of contact with skin or eyes, rinse immediately with copious amounts of water and

seek medical attention.

3.2. Preparation of Stock Solution (e.g., 1% w/v)

This protocol describes the preparation of 100 mL of a 1% (w/v) C.I. Sulphur Yellow 2 stock

solution. Adjust quantities as needed for different concentrations or volumes.

Step 1: Preparation of the Reducing Solution

In a 250 mL beaker or Erlenmeyer flask, add approximately 80 mL of deionized water.

Place the beaker on a magnetic stirrer and begin gentle stirring.

Carefully weigh and add 1.0 - 2.0 g of sodium sulfide (Na₂S) to the water. Note: The optimal

amount of sodium sulfide can vary, but a 1:1 to 2:1 ratio of Na₂S to dye is a common starting

point for sulphur dyes.[7]

(Optional) Add 0.5 g of sodium carbonate (Na₂CO₃) to maintain alkalinity and enhance the

reduction process.

Continue stirring until the sodium sulfide and sodium carbonate are fully dissolved.

Step 2: Dispersion of C.I. Sulphur Yellow 2

In a separate small beaker, weigh 1.0 g of C.I. Sulphur Yellow 2 powder.

(Optional) To aid in wetting the hydrophobic dye powder, create a paste by adding a small

amount (e.g., 2-3 drops) of an anionic wetting agent and a few milliliters of the prepared

reducing solution. Mix thoroughly with a glass rod until a smooth paste is formed.[8]
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Add the C.I. Sulphur Yellow 2 powder or paste to the stirring sodium sulfide solution from

Step 1.

Step 3: Reduction and Dissolution

Heat the solution to 80-95°C while continuing to stir.[9] Caution: Do not boil vigorously, as

this can accelerate the decomposition of the sodium sulfide and the dye.

Maintain this temperature and continue stirring for 15-30 minutes. The solution should

gradually change color to a clear yellow-brown as the dye is reduced and dissolves.[2][3][10]

(Optional) To minimize oxidation of the leuco dye by air, the flask can be blanketed with

nitrogen gas during heating and cooling.

Step 4: Final Preparation and Storage

Turn off the heat and allow the solution to cool to room temperature.

Once cooled, transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask.

Bring the solution to the final volume of 100 mL with deionized water and mix thoroughly.

The prepared solution is sensitive to oxidation. For short-term storage, keep it in a tightly

sealed, amber glass bottle to protect it from light and air. For longer-term storage,

refrigeration and an inert atmosphere are recommended.

Data Presentation
Table 1: Key Parameters for Preparation of 1% C.I. Sulphur Yellow 2 Solution
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Parameter Value/Range Notes

C.I. Sulphur Yellow 2 1.0 g

Sodium Sulfide (Na₂S) 1.0 - 2.0 g
Acts as the primary reducing

agent.

Sodium Carbonate (Na₂CO₃) 0.5 g (Optional) Provides alkalinity.

Deionized Water q.s. to 100 mL

Temperature 80 - 95 °C For reduction and dissolution.

Heating Time 15 - 30 minutes

Appearance Yellow-brown solution [2][3][10]

Table 2: Physical and Chemical Properties of C.I. Sulphur Yellow 2

Property Description Reference

CAS Number 1326-66-5 [2][3]

Appearance Brown powder [2][3]

Solubility in Water Insoluble [1][2][3][4][5]

Solubility in Na₂S Solution
Soluble (forms a yellow-brown

solution)
[1][2][3]

Solubility in Ethanol/Acetone
Can dissolve in organic

solvents
[1]

Reaction in Conc. H₂SO₄
Partial dissolution; dilution

yields a yellow precipitate
[1][2][3]
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Caption: Workflow for preparing C.I. Sulphur Yellow 2 solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b074651?utm_src=pdf-body-img
https://www.benchchem.com/product/b074651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C.I. Sulphur Yellow 2
(Insoluble Powder)

Leuco Form of Dye
(Water-Soluble Anion)

Reduction
(Na2S, Heat)

C.I. Sulphur Yellow 2
(Insoluble Pigment)

Oxidation
(Air, Oxidizing Agent)

Click to download full resolution via product page

Caption: Chemical transformation of C.I. Sulphur Yellow 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. worlddyevariety.com [worlddyevariety.com]

3. SULPHUR YELLOW 2|Sulphur Light Yellow GC|CAS NO.1326-66-5 [chinainterdyes.com]

4. chembk.com [chembk.com]

5. Sulphur Yellow GC, CI sulphur yellow 2 [xcwydyes.com]

6. SULFUR DYE - Ataman Kimya [atamanchemicals.com]

7. textilelearner.net [textilelearner.net]

8. sulphurdyes.com [sulphurdyes.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b074651?utm_src=pdf-body-img
https://www.benchchem.com/product/b074651?utm_src=pdf-body
https://www.benchchem.com/product/b074651?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/sulphur-yellow-2-dic8523.html
http://www.worlddyevariety.com/sulphur-dyes/sulphur-yellow-2.html
https://www.chinainterdyes.com/sulphur-dye/sulphur-yellow-2.html
https://www.chembk.com/en/chem/Sulphur%20yellow%202
https://www.xcwydyes.com/sulphur-yellow-gc.html
https://www.atamanchemicals.com/sulfur-dye_u25311/
https://textilelearner.net/sulphur-dyes-properties-classification-mechanism/
http://www.sulphurdyes.com/SULPHUR%20(SULFUR)%20DYES%20BROCHURE%20WITH%20SHADE%20CARD.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Sulphur Yellow 2 - Sulphur Yellow GC - Sulphur Light Yellow from Emperor Chem
[emperordye.com]

10. Water Soluble Sulphur Yellow 2 (Sulphur Light Yellow GC) for Textile and Leather -
Sulphur Yellow 2 and Sulphur Yellow Gc [enochdye.en.made-in-china.com]

To cite this document: BenchChem. [Application Notes and Protocols for C.I. Sulphur Yellow
2 Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074651#protocol-for-preparing-c-i-sulphur-yellow-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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